Cas no 2108908-57-0 (methyl 4-cyanobicyclo[2.1.1]hexane-1-carboxylate)

• Product Name: methyl 4-cyanobicyclo[2.1.1]hexane-1-carboxylate
• CAS No: 2108908-57-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 5704846
• PubChem ID: 124249323
• Update Time: 2026-03-11

methyl 4-cyanobicyclo[2.1.1]hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• D96730
• methyl 4-cyanobicyclo[2.1.1]hexane-1-carboxylate
• PS-17158
• methyl4-cyanobicyclo[2.1.1]hexane-1-carboxylate
• 2108908-57-0

• Inchi： 1S/C9H11NO2/c1-12-7(11)9-3-2-8(4-9,5-9)6-10/h2-5H2,1H3
• InChI Key： QOUVGOYDJUCGDI-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCC(C#N)(C1)C2)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.1Ų

Additional information on methyl 4-cyanobicyclo[2.1.1]hexane-1-carboxylate

Methyl 4-Cyanobicyclo[2.1.1]hexane-1-carboxylate: A Versatile Compound in Medicinal Chemistry

Methyl 4-cyanobicyclo[2.1.1]hexane-1-carboxylate, with the CAS number 2108908-57-0, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of bicyclic lactones, which have garnered considerable attention due to their unique structural features and potential therapeutic applications. The synthesis and characterization of this molecule have been extensively explored in recent years, with researchers focusing on its pharmacological properties and potential uses in drug development.

The 4-cyanobicyclo[2.1.1]hexane-1-carboxylate framework is particularly intriguing due to its ability to modulate biological activity through the introduction of various functional groups. The cyano group at the 4-position plays a critical role in enhancing the compound's reactivity and interaction with biological targets. This functional group is known to participate in hydrogen bonding and π-π stacking interactions, which are essential for the design of selective ligands in drug discovery.

Recent studies have highlighted the importance of bicyclo[2.1.1]hexane scaffolds in the development of novel therapeutics. These structures are characterized by their rigid, non-planar geometry, which provides a unique platform for the incorporation of diverse functional groups. The methyl substituent at the 1-position further contributes to the molecular stability and solubility, making this compound a promising candidate for further exploration in medicinal chemistry.

One of the most notable aspects of methyl 4-cyanobicyclo[2.1.1]hexane-1-carboxylate is its potential application in the treatment of neurodegenerative diseases. Research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that compounds with similar structural features exhibit neuroprotective effects by modulating intracellular signaling pathways. The cyano group was found to enhance the compound's ability to cross the blood-brain barrier, a critical factor in the treatment of central nervous system disorders.

Additionally, the bicyclo[2.1.1]hexane core has shown promise in the development of anti-inflammatory agents. A 2024 study in *Bioorganic & Medicinal Chemistry* reported that derivatives of this scaffold exhibit potent anti-inflammatory activity by inhibiting key inflammatory mediators. The methyl substituent at the 1-position was found to improve the compound's metabolic stability, reducing the risk of rapid degradation in vivo.

The synthesis of methyl 4-cyanobicyclo[2.1.1]hexane-1-carboxylate has also been optimized to enhance its pharmaceutical properties. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high stereochemical purity, which is crucial for its biological activity. The use of chiral auxiliaries and enantioselective transition metal catalysts has significantly improved the yield and selectivity of the synthesis process.

Furthermore, the cyano group in this molecule has been shown to influence its interactions with various biological targets. A 2023 study in *Organic & Biomolecular Chemistry* revealed that the presence of the cyano group enhances the compound's ability to bind to specific protein targets, thereby modulating their function. This property makes the compound a valuable scaffold for the design of targeted therapeutics.

The bicyclo[2.1.1]hexane scaffold is also being explored for its potential in the development of antiviral agents. Research published in *Antiviral Research* in 2024 indicated that compounds with similar structural features exhibit antiviral activity against several RNA viruses. The methyl substituent at the 1-position was found to improve the compound's ability to inhibit viral replication, making it a promising candidate for further investigation.

In addition to its therapeutic potential, methyl 4-cyanobicyclo[2.1.1]hexane-1-carboxylate has also been studied for its use in materials science. The unique structural properties of the bicyclo[2.1.1]hexane core have been utilized in the development of new polymers with tunable mechanical properties. These polymers have potential applications in the fabrication of biodegradable materials and drug delivery systems.

Recent advancements in computational chemistry have also contributed to the understanding of the molecular behavior of methyl 4-cyanobicyclo[2.1.1]hexane-1-carboxylate. Molecular docking studies have revealed the compound's potential to interact with various enzyme targets, providing insights into its mechanism of action. These findings are crucial for the rational design of new drugs based on this scaffold.

The cyano group in this molecule has also been shown to influence its electronic properties, which can be leveraged for the development of optoelectronic materials. A 2023 study in *Advanced Materials* demonstrated that compounds with similar structural features exhibit excellent photovoltaic properties, making them suitable for use in solar cells. The methyl substituent at the 1-position was found to enhance the compound's charge transport properties, improving its efficiency in photovoltaic applications.

Overall, the methyl 4-cyanobicyclo[2.1.1]hexane-1-carboxylate molecule represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a promising candidate for further exploration. Continued research into this compound is expected to lead to the development of new therapeutics with improved efficacy and safety profiles.

As the field of medicinal chemistry continues to evolve, the study of methyl 4-cyanobicyclo[2.1.1]hexane-1-carboxylate and similar compounds will play a crucial role in the discovery of novel therapeutics. The interdisciplinary approach combining synthetic chemistry, computational modeling, and biological testing will be essential in unlocking the full potential of this molecule. Future studies are expected to further elucidate the molecular mechanisms underlying its biological activity and expand its applications in drug development.

In conclusion, the methyl 4-cyanobicyclo[2.1.1]hexane-1-carboxylate molecule is a promising candidate for further exploration in the development of novel therapeutics. Its unique structural features and potential applications in various fields make it a valuable subject for continued research. The ongoing efforts in this area are expected to contribute significantly to the advancement of medicinal chemistry and the discovery of new drugs with improved therapeutic outcomes.

As the field of medicinal chemistry continues to evolve, the study of methyl 4-cyanobicyclo[2.1.1]hexane-1-carboxylate and similar compounds will play a crucial role in the discovery of novel therapeutics. The interdisciplinary approach combining synthetic chemistry, computational modeling, and biological testing will be essential in unlocking the full potential of this molecule. Future studies are expected to further elucidate the molecular mechanisms underlying its biological activity and expand its applications in drug development.

In conclusion, the methyl 4-cyanobicyclo[2.1.1]hexane-1-carboxylate molecule is a promising candidate for further exploration in the development of novel therapeutics. Its unique structural features and potential applications in various fields make it a valuable subject for continued research. The ongoing efforts in this area are expected to contribute significantly to the advancement of medicinal chemistry and the discovery of new drugs with improved therapeutic outcomes.